molecular formula C8H9BrO2 B120743 4-Bromoveratrole CAS No. 2859-78-1

4-Bromoveratrole

Cat. No. B120743
CAS RN: 2859-78-1
M. Wt: 217.06 g/mol
InChI Key: KBTMGSMZIKLAHN-UHFFFAOYSA-N
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Description

4-Bromoveratrole, also known as 4-Bromo-1,2-dimethoxybenzene, is a colorless liquid with the molecular formula C8H9BrO2 . It is a metabolite of bromobenzene, with a catechol moiety in the substructure . It is used as a redox shuttle additive, essentially a component in lithium batteries that consumes excess current during overcharge . It is also used in the synthesis of the isoquinoline alkaloid (-)-mesembrine .


Synthesis Analysis

The synthesis of 4-Bromoveratrole involves commercially available starting materials and uses the chemistry of squaric esters . It is also used as an intermediate in the synthesis of pharmaceuticals and other organic molecules .


Molecular Structure Analysis

The molecular structure of 4-Bromoveratrole has been studied using Fourier Transform Infrared (FTIR) and FT-Raman spectra . The experimental vibrational frequencies are compared with the wave numbers obtained theoretically by ab-initio HF and DFT-B3LYP gradient calculations .


Chemical Reactions Analysis

4-Bromoveratrole is involved in various chemical reactions. It is a metabolite of bromobenzene, with a catechol moiety in the substructure . It is also used as a redox shuttle additive in lithium batteries .


Physical And Chemical Properties Analysis

4-Bromoveratrole is a liquid at room temperature . It has a refractive index of 1.573 (lit.) , a boiling point of 255-256 °C (lit.) , and a density of 1.509 g/mL at 25 °C (lit.) . Its molecular weight is 217.06 .

Scientific Research Applications

Synthesis of Isoquinoline Alkaloids

4-Bromoveratrole: is utilized in the synthesis of isoquinoline alkaloids, such as (-)-mesembrine . These alkaloids are significant due to their potential therapeutic effects, including antidepressant and cognitive-enhancing properties.

Redox Shuttle Additive in Lithium Batteries

In the field of energy storage, 4-Bromoveratrole serves as a redox shuttle additive in lithium batteries . It helps to consume excess current during overcharge, thereby enhancing the safety and longevity of the batteries.

Organic Synthesis Intermediates

This compound acts as an intermediate in organic synthesis processes . Its presence in the substructure of various organic molecules makes it a valuable building block for more complex chemical syntheses.

Metabolite Studies

As a metabolite of bromobenzene, 4-Bromoveratrole is used in studies related to metabolism and the environmental impact of brominated aromatic hydrocarbons .

Material Science

In material science, researchers explore the properties of 4-Bromoveratrole to develop new materials with specific desired characteristics, such as improved thermal stability or electrical conductivity .

Pharmaceutical Research

The pharmaceutical industry investigates 4-Bromoveratrole for its potential use in drug development, particularly in the creation of compounds with analgesic or anti-inflammatory effects .

Analytical Chemistry

4-Bromoveratrole can be used as a standard or reference compound in analytical chemistry to calibrate instruments or validate methods .

Environmental Science

Lastly, in environmental science, 4-Bromoveratrole’s role as a metabolite of bromobenzene is studied to understand its behavior and transformation in the environment, which is crucial for assessing ecological risks .

Safety and Hazards

4-Bromoveratrole is classified as a combustible liquid . It has a flash point of 109 °C (closed cup) . Personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves, are recommended when handling 4-Bromoveratrole . It should be stored away from strong oxidizing agents and kept tightly closed in a dry, cool, and well-ventilated place .

properties

IUPAC Name

4-bromo-1,2-dimethoxybenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/C8H9BrO2/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KBTMGSMZIKLAHN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)Br)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9BrO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID1062673
Record name Benzene, 4-bromo-1,2-dimethoxy-
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Molecular Weight

217.06 g/mol
Source PubChem
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Product Name

4-Bromoveratrole

CAS RN

2859-78-1
Record name Bromoveratrole
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Record name 4-Bromoveratrole
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Record name 4-Bromoveratrole
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Record name Benzene, 4-bromo-1,2-dimethoxy-
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Record name Benzene, 4-bromo-1,2-dimethoxy-
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Record name 4-BROMOVERATROLE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the structural characterization of 4-Bromoveratrole?

A1: 4-Bromoveratrole (also known as 1-Bromo-3,4-dimethoxybenzene) has the following structural characteristics:

    Q2: How is 4-Bromoveratrole synthesized?

    A2: Several synthetic routes have been explored for 4-Bromoveratrole:

    • From Guaiacol: [] Several methods utilize Guaiacol as a starting material, ultimately converting it to 4-Bromoveratrole.
    • Direct Bromination of Veratrole: [] This method involves the direct bromination of Veratrole, offering a potentially more straightforward approach.

    Q3: What are the applications of 4-Bromoveratrole in organic synthesis?

    A3: 4-Bromoveratrole serves as a versatile building block in organic synthesis:

    • Synthesis of N-Ethyl-3,4-Dimethoxyaniline: [] Reacting 4-Bromoveratrole with ethylamine in the presence of a cuprous chloride catalyst yields N-Ethyl-3,4-Dimethoxyaniline.
    • Synthesis of 6-alkyl derivatives of 3-(3,4-Dihydroxyphenyl)alanine (Dopa): [] 4-Bromoveratrole is used in a multi-step synthesis to obtain Dopa derivatives, potentially valuable for pharmaceutical research.
    • Synthesis of 3- and 4-(ω-Phenylalkyl)catechols: [] Alkylation reactions using 4-Bromoveratrole contribute to the synthesis of catechol derivatives found in natural lac.
    • Aryne Reactions: [] 4-Bromoveratrole participates in aryne reactions with various nucleophiles like alkylamines, dialkylamines, and alkanenitriles.

    Q4: Have there been any computational studies on 4-Bromoveratrole?

    A4: Yes, computational chemistry has been employed to study 4-Bromoveratrole:

    • NBO, NLO, and MESP Analysis: [] DFT calculations have been performed to investigate the molecule's electronic structure, hyperpolarizability, and potential non-linear optical properties.

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